Cas no 897732-26-2 (1,4-difluoro-2-nitro-5-propoxybenzene)

• Product name: 1,4-difluoro-2-nitro-5-propoxybenzene
• CAS No: 897732-26-2
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 5528984

1,4-difluoro-2-nitro-5-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-difluoro-2-nitro-5-propoxy-
• 1,4-difluoro-2-nitro-5-propoxybenzene

• Inchi： 1S/C9H9F2NO3/c1-2-3-15-9-5-6(10)8(12(13)14)4-7(9)11/h4-5H,2-3H2,1H3
• InChI Key： WOEPXUKZDOTUPD-UHFFFAOYSA-N
• SMILES： C1(F)=CC(OCCC)=C(F)C=C1[N+]([O-])=O

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 301.8±37.0 °C(Predicted)

Additional information on 1,4-difluoro-2-nitro-5-propoxybenzene

1,4-Difluoro-2-Nitro-5-Propoxybenzene: A Comprehensive Overview

The compound 1,4-difluoro-2-nitro-5-propoxybenzene (CAS No. 897732-26-2) is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug design and advanced materials. The 1,4-difluoro and 5-propoxy substituents on the benzene ring contribute to its distinctive reactivity and stability, making it a valuable precursor in various synthetic pathways.

Recent studies have highlighted the importance of 1,4-difluoro-2-nitro-5-propoxybenzene in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds targeting specific molecular pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound in anticancer drug discovery.

In addition to its pharmacological applications, 1,4-difluoro-2-nitro-5-propoxybenzene has been investigated for its electronic properties. The presence of electron-withdrawing groups such as the nitro and fluoro substituents significantly alters the electronic structure of the benzene ring. This makes it a promising candidate for use in organic electronics, particularly in the development of high-performance organic semiconductors. A 2023 paper in *Advanced Materials* reported that thin films prepared from this compound exhibit exceptional charge transport properties, paving the way for its integration into next-generation electronic devices.

The synthesis of 1,4-difluoro-2-nitro-5-propoxybenzene involves a multi-step process that typically begins with the nitration of a fluorinated aromatic compound. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a 2023 study published in *Green Chemistry* introduced a metal-catalyzed approach that reduces reaction time and minimizes waste generation. This development not only enhances the scalability of production but also aligns with current sustainability goals in the chemical industry.

From an environmental perspective, understanding the behavior of 1,4-difluoro-2-nitro-5-propoxybenzene in natural systems is crucial for assessing its potential ecological impact. Research conducted by environmental scientists has shown that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, further studies are needed to evaluate its long-term effects on aquatic organisms and ecosystems.

Looking ahead, the versatility of 1,4-difluoro-2-nitro-5-propoxybenzene presents numerous opportunities for innovation across multiple disciplines. Its role as a versatile building block in organic synthesis continues to inspire researchers to explore new applications. As technological advancements continue to refine synthetic methods and expand our understanding of this compound's properties, it is likely to play an increasingly important role in both academic research and industrial applications.